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Compound of Interest

Compound Name: 1,1,1-Trichlorotrifluoroacetone

Cat. No.: B1294472

Essential Safety and Handling Guide for 1,1,1-
Trichlorotrifluoroacetone

For immediate reference by researchers, scientists, and drug development professionals, this
guide outlines the critical safety protocols, handling procedures, and disposal plans for 1,1,1-
Trichlorotrifluoroacetone (CAS: 758-42-9).[1] Adherence to these guidelines is imperative to
mitigate potential health and environmental risks associated with this chemical.

Hazard Identification and Immediate Precautions

1,1,1-Trichlorotrifluoroacetone is a hazardous substance requiring stringent safety
measures. The primary hazards are summarized below.

Hazard Classification:
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Hazard Statement

Classification

H301: Toxic if swallowed

Acute Toxicity, Oral

H311: Toxic in contact with skin

Acute Toxicity, Dermal

H314: Causes severe skin burns and eye

damage

Skin Corrosion/Iritation, Eye Damage/Irritation

H335: May cause respiratory irritation

Specific target organ toxicity — single exposure

H401: Toxic to aquatic life

Hazardous to the aquatic environment, acute

hazard

H420: Harms public health and the environment

by destroying ozone in the upper atmosphere

Hazardous to the ozone layer

Sources:[1][2]

Immediate First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[1]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]
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Sources:[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1,1,1-

Trichlorotrifluoroacetone.

PPE Category

Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) and a face shield.[3]

Skin Protection

Wear fire/flame resistant and impervious
clothing. Chemical impermeable gloves are

required.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator with
appropriate cartridges. In case of inadequate

ventilation, wear respiratory protection.[1][3]

Sources:[1][3]

Operational Plan: Safe Handling and Storage

Proper handling and storage are crucial to prevent exposure and accidents.

Handling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trichlorotrifluoroacetone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294472#personal-protective-equipment-for-
handling-1-1-1-trichlorotrifluoroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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